Cas no 926032-69-1 (N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide)

• Product Name: N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide
• CAS No: 926032-69-1
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 6039315
• PubChem ID: 44017134
• Update Time: 2025-07-16

N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide
• Acetamide, N-[3-methyl-4-[[(2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)amino]sulfonyl]phenyl]-
• N-{3-methyl-4-[(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl}acetamide
• AKOS024635736
• N-(3-methyl-4-(N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)sulfamoyl)phenyl)acetamide
• F2277-0365
• 926032-69-1
• N-[3-methyl-4-[(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)sulfamoyl]phenyl]acetamide

• Inchi： 1S/C18H19N3O5S/c1-11-9-13(20-12(2)22)4-6-17(11)27(24,25)21-14-3-5-16-15(10-14)18(23)19-7-8-26-16/h3-6,9-10,21H,7-8H2,1-2H3,(H,19,23)(H,20,22)
• InChI Key： XUMUZTIOSJYAGD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=CC=C3OCCNC(=O)C3=C2)(=O)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 389.10454189g/mol
• Monoisotopic Mass: 389.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• pka: 8.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide

Comprehensive Overview of N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 926032-69-1)

N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide, identified by its CAS No. 926032-69-1, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of benzoxazepine derivatives, which are known for their diverse pharmacological properties. The presence of both sulfamoyl and acetamide functional groups in its structure makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its structural similarity to other bioactive molecules.

The compound's molecular formula and structural complexity have led to its exploration in various scientific studies. Its benzoxazepine core is a key feature, as this moiety is often associated with modulating neurotransmitter activity and enzyme inhibition. In recent years, the demand for novel heterocyclic compounds like N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide has surged, driven by the need for innovative therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with high specificity and minimal side effects.

One of the most frequently asked questions about CAS No. 926032-69-1 revolves around its synthetic routes and scalability. The compound's synthesis typically involves multi-step organic reactions, including sulfonylation and acylation, which require careful optimization to achieve high yields. Advances in green chemistry have also prompted investigations into more sustainable methods for producing such complex molecules. Additionally, the compound's solubility and stability under physiological conditions are critical factors for its potential use in pharmaceutical formulations.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide may interact with specific protein targets involved in inflammatory and metabolic pathways. This has sparked curiosity about its role in addressing conditions like chronic inflammation and metabolic disorders, which are among the top health concerns globally. However, further in vitro and in vivo studies are needed to validate these hypotheses and explore its therapeutic potential.

From an industrial perspective, the compound's patent status and commercial availability are frequently searched topics. While CAS No. 926032-69-1 is primarily used in research settings, its unique structure makes it a candidate for intellectual property protection. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and pharmaceutical clients. The growing emphasis on collaborative research and open innovation has further increased its visibility in scientific databases.

In conclusion, N-{3-methyl-4-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoylphenyl}acetamide (CAS No. 926032-69-1) represents a fascinating area of study in modern chemistry and pharmacology. Its intricate structure, combined with its potential biological relevance, positions it as a valuable tool for researchers exploring new frontiers in drug development. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a topic of discussion in both academic and industrial circles.